N-{[5-(3,5-dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-[[5-(3,5-dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C16H14N4O4S2/c1-9-15(10(2)24-18-9)13-7-6-11(23-13)8-17-26(21,22)14-5-3-4-12-16(14)20-25-19-12/h3-7,17H,8H2,1-2H3
• InChI Key: LJCOFXORPQUOJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(O2)CNS(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H14N4O4S2
• Molecular Weight: 390.4 g/mol

Description

The compound contains several functional groups including an oxazole ring, a furan ring, a benzothiadiazole ring, and a sulfonamide group. Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. Furan is a heterocyclic compound containing an oxygen atom in a five-membered ring. Benzothiadiazole contains a benzene ring fused to a thiadiazole ring. Sulfonamides are compounds containing a sulfonic acid functional group attached to an amine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups. The presence of multiple rings likely results in a rigid structure. The electron-withdrawing nature of the sulfonamide group could influence the electronic distribution in the molecule.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. For example, the oxazole ring might undergo reactions at the nitrogen atom, while the sulfonamide group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like sulfonamide could increase the compound’s water solubility.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Sulfonamides, for example, are known to inhibit bacterial enzymes, preventing the bacteria from synthesizing folic acid, which is necessary for their growth.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. For example, some sulfonamides are known to cause allergic reactions in some individuals.

Future Directions

Future research could explore the potential uses of this compound, particularly if it shows promising biological activity. The structure of the compound could be modified to improve its properties or reduce potential side effects.